62-57-7

2-Aminoisobutyric acid

In Stock

• CAS RN:
• 62-57-7

• Formula:
• C4H9NO2

• InChI:
• InChI=1S/C4H9NO2/c1-4(2,5)3(6)7/h5H2,1-2H3,(H,6,7)

• InChIKey:
• FUOOLUPWFVMBKG-UHFFFAOYSA-N

• 2-aminoisobutyric acid is a rare, non-protein amino acid and end-product of pyrimidine metabolism, excreted in urine and found in some antibiotics of fungal origin. With the exception of a few bacteria, it is non-metabolisable, and therefore used in bioassays. It derives from a propionic acid and an isobutyric acid.
  2-Amino-isobutyric acid, also known as alpha-methylalanine or alpha-aminoisobutyrate, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 2-Amino-isobutyric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). 2-Amino-isobutyric acid has been found in human prostate tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within ...

(2R,3S,4S,5S,6R)-2-[(2R,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

In Stock

• CAS RN:
• 68462-57-7

• Formula:
• C18H25NO13

• InChI:
• InChI=1S/C18H25NO13/c20-5-9-11(22)13(24)15(26)17(30-9)32-16-14(25)12(23)10(6-21)31-18(16)29-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12-,13+,14+,15+,16+,17-,18+/m1/s1

• InChIKey:
• ZGWCYKZKLZNQQX-TZXJRDDMSA-N

• (2R,3S,4S,5S,6R)-2-[(2R,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol, also known as (2R,3S,4S,5S,6R)-2-[(2R,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol, is a useful research compound. Its molecular formula is C18H25NO13 and its molecular weight is 463.4 g/mol. The purity is usually 95%.

2-Butyl-4-methyl-6-(2-methylphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893962-57-7

• Formula:
• C19H23N5O2

• InChI:
• InChI=1S/C19H23N5O2/c1-4-5-10-24-17(25)15-16(21(3)19(24)26)20-18-22(11-12-23(15)18)14-9-7-6-8-13(14)2/h6-9H,4-5,10-12H2,1-3H3

• InChIKey:
• YLOYJDUYRNCGAH-UHFFFAOYSA-N

• 2-Butyl-4-methyl-6-(2-methylphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H23N5O2 and its molecular weight is 353.426. The purity is usually 95%.

4-ethoxy-3-methyl-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 953962-57-7

• Formula:
• C21H26N2O5S

• InChI:
• InChI=1S/C21H26N2O5S/c1-3-27-19-10-9-18(13-16(19)2)29(25,26)22-14-21(24)23-11-12-28-20(15-23)17-7-5-4-6-8-17/h4-10,13,20,22H,3,11-12,14-15H2,1-2H3

• InChIKey:
• FZXHUTRFJDSRQD-UHFFFAOYSA-N

• 4-ethoxy-3-methyl-N-(2-oxo-2-(2-phenylmorpholino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.

(S)-1-(ethylamino)propan-2-ol

In Stock

• CAS RN:
• 720662-57-7

• Formula:
• C5H13NO

• InChI:
• InChI=1S/C5H13NO/c1-3-6-4-5(2)7/h5-7H,3-4H2,1-2H3/t5-/m0/s1

• InChIKey:
• UCYJVNBJCIZMTJ-YFKPBYRVSA-N

• (S)-1-(ethylamino)propan-2-ol is a useful research compound. Its molecular formula is C5H13NO and its molecular weight is 103.16. The purity is usually 95%.

N-cyclopentyl-2-methylbenzamide

In Stock

• CAS RN:
• 123862-57-7

• Formula:
• C13H17NO

• InChI:
• InChI=1S/C13H17NO/c1-10-6-2-5-9-12(10)13(15)14-11-7-3-4-8-11/h2,5-6,9,11H,3-4,7-8H2,1H3,(H,14,15)

• InChIKey:
• HSOKKFSLZAFAMX-UHFFFAOYSA-N

• N-cyclopentyl-2-methylbenzamide is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28 g/mol. The purity is usually 95%.

Cyclopropyl 2-(4-methylpiperazinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898762-57-7

• Formula:
• C16H22N2O

• InChI:
• InChI=1S/C16H22N2O/c1-17-8-10-18(11-9-17)12-14-4-2-3-5-15(14)16(19)13-6-7-13/h2-5,13H,6-12H2,1H3

• InChIKey:
• FKYXNVRWTKIQBI-UHFFFAOYSA-N

• Cyclopropyl 2-(4-methylpiperazinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C16H22N2O and its molecular weight is 258.36 g/mol. The purity is usually 95%.

3-[(3-Fluorophenoxy)methyl]benzoic acid

In Stock

• CAS RN:
• 1019462-57-7

• Formula:
• C14H11FO3

• InChI:
• InChI=1S/C14H11FO3/c15-12-5-2-6-13(8-12)18-9-10-3-1-4-11(7-10)14(16)17/h1-8H,9H2,(H,16,17)

• InChIKey:
• RTGKHBCSSWTVIL-UHFFFAOYSA-N

• 3-[(3-Fluorophenoxy)methyl]benzoic acid is a useful research compound. Its molecular formula is C14H11FO3 and its molecular weight is 246.23 g/mol. The purity is usually 95%.

6-tert-Butyl 3-ethyl 2-[(2-chloropropanoyl)amino]-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate

In Stock

• CAS RN:
• 1365962-57-7

• Formula:
• C18H25ClN2O5S

• InChI:
• InChI=1S/C18H25ClN2O5S/c1-6-25-16(23)13-11-7-8-21(17(24)26-18(3,4)5)9-12(11)27-15(13)20-14(22)10(2)19/h10H,6-9H2,1-5H3,(H,20,22)

• InChIKey:
• IYQCOIYSIKDVAW-UHFFFAOYSA-N

• 6-tert-Butyl 3-ethyl 2-[(2-chloropropanoyl)amino]-4,7-dihydrothieno[2,3-c]pyridine-3,6(5H)-dicarboxylate is a useful research compound. Its molecular formula is C18H25ClN2O5S and its molecular weight is 416.9 g/mol. The purity is usually 95%.

N-[(3-Tert-butyl-1H-pyrazol-5-yl)methyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361662-57-7

• Formula:
• C18H28N4O2

• InChI:
• InChI=1S/C18H28N4O2/c1-6-16(23)22-9-7-13(8-10-22)17(24)21(5)12-14-11-15(20-19-14)18(2,3)4/h6,11,13H,1,7-10,12H2,2-5H3,(H,19,20)

• InChIKey:
• CHTVEVZRXSYJBP-UHFFFAOYSA-N

• N-[(3-Tert-butyl-1H-pyrazol-5-yl)methyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H28N4O2 and its molecular weight is 332.448. The purity is usually 95%.

3-TsOPr-6-Me-Tetrazine

In Stock

• CAS RN:
• 1629962-57-7

• Formula:
• C13H16N4O3S

• Precursor